Cas no 941868-39-9 (1-(8-Hydroxyquinolin-2-yl)piperidine-4-carboxamide)

• Product Name: 1-(8-Hydroxyquinolin-2-yl)piperidine-4-carboxamide
• CAS No: 941868-39-9
• MF: C₁₅H₁₇N₃O₂
• MW: 271.314383268356
• MDL: MFCD09240615
• CID: 4720840
• PubChem ID: 16835892
• Update Time: 2025-08-05

1-(8-Hydroxyquinolin-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(8-hydroxyquinolin-2-yl)piperidine-4-carboxamide
• 1-(8-Hydroxyquinolin-2-yl)piperidine-4-carboxamide

• MDL： MFCD09240615
• Inchi： 1S/C15H17N3O2/c16-15(20)11-6-8-18(9-7-11)13-5-4-10-2-1-3-12(19)14(10)17-13/h1-5,11,19H,6-9H2,(H2,16,20)
• InChI Key： NGGDOPGMIFFQPX-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2C=CC3C=CC=C(C=3N=2)O)CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 355
• Topological Polar Surface Area: 79.4

Additional information on 1-(8-Hydroxyquinolin-2-yl)piperidine-4-carboxamide

Chemical and Biological Exploration of 1-(8-Hydroxyquinolin-2-yl)piperidine-4-carboxamide (CAS No. 941868-39-9)

The compound 1-(8-Hydroxyquinolin-2-yl)piperidine-4-carboxamide, identified by the CAS number 941868-39-9, represents a significant area of interest in the realm of medicinal chemistry and pharmacological research. This molecule, characterized by its unique structural framework integrating a piperidine ring with a hydroxyquinoline moiety, has garnered attention due to its potential biological activities and its role as a key intermediate in the synthesis of more complex pharmaceutical agents.

The structural composition of 1-(8-Hydroxyquinolin-2-yl)piperidine-4-carboxamide is particularly noteworthy for several reasons. The presence of the piperidine ring, a common pharmacophore in many bioactive molecules, contributes to its solubility and ability to interact with biological targets. Concurrently, the hydroxyquinoline segment is well-documented for its role in various therapeutic applications, including antimicrobial, antiviral, and anticancer properties. The combination of these two distinct structural motifs suggests a multifaceted interaction potential with biological systems, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the synergistic effects of multiple pharmacophores. The compound 1-(8-Hydroxyquinolin-2-yl)piperidine-4-carboxamide exemplifies this trend, as it integrates two known bioactive units into a single molecular entity. This approach not only enhances the likelihood of discovering new pharmacological activities but also opens up avenues for designing molecules with improved efficacy and reduced side effects.

One of the most compelling aspects of 1-(8-Hydroxyquinolin-2-yl)piperidine-4-carboxamide is its potential application in the treatment of neurological disorders. The piperidine ring is frequently found in drugs that target central nervous system (CNS) receptors, while hydroxyquinoline derivatives have shown promise in managing conditions such as Parkinson's disease and Alzheimer's disease. Preliminary studies have suggested that this compound may exhibit neuroprotective properties by modulating key neurotransmitter systems.

Furthermore, the compound's structure lends itself well to further chemical modification, allowing researchers to fine-tune its biological profile. By altering specific functional groups or introducing additional substituents, scientists can explore a wide range of potential therapeutic applications. This flexibility makes 1-(8-Hydroxyquinolin-2-yl)piperidine-4-carboxamide an invaluable scaffold for drug discovery initiatives aimed at addressing unmet medical needs.

The synthesis of 1-(8-Hydroxyquinolin-2-yl)piperidine-4-carboxamide represents another area of significant interest. The development of efficient synthetic routes not only facilitates access to this compound for research purposes but also provides insights into its structural complexity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework with high precision.

Recent advancements in computational chemistry have further enhanced the understanding of 1-(8-Hydroxyquinolin-2-yl)piperidine-4-carboxamide's properties. Molecular modeling studies have been instrumental in predicting its binding interactions with biological targets, providing a rational basis for designing derivatives with improved pharmacological profiles. These computational approaches complement experimental efforts by offering valuable insights into the compound's behavior at the molecular level.

The pharmacokinetic properties of 1-(8-Hydroxyquinolin-2-yl)piperidine-4-carboxamide are also under active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to unravel these aspects, providing critical data for guiding future clinical development efforts.

In conclusion, 1-(8-Hydroxyquinolin-2-yl)piperidine-4-carboxamide (CAS No. 941868-39-9) stands out as a promising candidate in medicinal chemistry due to its unique structure and potential biological activities. Its integration of known pharmacophores positions it as a versatile tool for drug discovery, with applications spanning neurological disorders and beyond. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to make significant contributions to the development of novel therapeutic agents.